Cas no 62754-22-7 (Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester)
62754-22-7 structure
Product Name:Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester
CAS No:62754-22-7
MF:C11H12N2O6
MW:268.222783088684
CID:432498
PubChem ID:20551560
Update Time:2025-04-19
Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester
- tert-butyl 3,4-dinitrobenzoate
- SCHEMBL11247732
- 62754-22-7
- SETXXIKWSUYINZ-UHFFFAOYSA-N
- t-butyl 3,4-dinitrobenzoate
- DTXSID00608601
-
- Inchi: 1S/C11H12N2O6/c1-11(2,3)19-10(14)7-4-5-8(12(15)16)9(6-7)13(17)18/h4-6H,1-3H3
- InChI Key: SETXXIKWSUYINZ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.06956
- Monoisotopic Mass: 268.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 112.58
Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
62754-22-7 (Benzoic acid, 3,4-dinitro-, 1,1-dimethylethyl ester) Related Products
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